Cas no 160807-82-9 (Urea,N,N'-bis[(4-fluorophenyl)phenylmethyl]-)

Urea,N,N'-bis[(4-fluorophenyl)phenylmethyl]- structure
160807-82-9 structure
Product Name:Urea,N,N'-bis[(4-fluorophenyl)phenylmethyl]-
CAS No:160807-82-9
MF:C27H22F2N2O
MW:428.473193645477
CID:206877
PubChem ID:2850345
Update Time:2025-04-19

Urea,N,N'-bis[(4-fluorophenyl)phenylmethyl]- Chemical and Physical Properties

Names and Identifiers

    • Urea,N,N'-bis[(4-fluorophenyl)phenylmethyl]-
    • 1,3-bis[(4-fluorophenyl)-phenylmethyl]urea
    • DTXSID70936403
    • 160807-82-9
    • N,N'-Bis[(4-fluorophenyl)(phenyl)methyl]carbamimidic acid
    • N,N'-Bis((4-fluorophenyl)phenylmethyl)urea
    • Urea, N,N'-bis((4-fluorophenyl)phenylmethyl)-
    • Inchi: 1S/C27H22F2N2O/c28-23-15-11-21(12-16-23)25(19-7-3-1-4-8-19)30-27(32)31-26(20-9-5-2-6-10-20)22-13-17-24(29)18-14-22/h1-18,25-26H,(H2,30,31,32)
    • InChI Key: PYABQJXVKPIZGM-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C1C=CC=CC=1)NC(NC(C1C=CC=CC=1)C1C=CC(=CC=1)F)=O

Computed Properties

  • Exact Mass: 428.17016
  • Monoisotopic Mass: 428.17001965g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 512
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 41.13
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